Cas no 2168470-54-8 (2-ethyl-1-oxa-5-azaspiro5.7tridecane)

• Product Name: 2-ethyl-1-oxa-5-azaspiro5.7tridecane
• CAS No: 2168470-54-8
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5829201
• PubChem ID: 165507251
• Update Time: 2025-05-25

2-ethyl-1-oxa-5-azaspiro5.7tridecane Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-oxa-5-azaspiro5.7tridecane
• 2-ethyl-1-oxa-5-azaspiro[5.7]tridecane
• 2168470-54-8
• EN300-1278706

• Inchi： 1S/C13H25NO/c1-2-12-8-11-14-13(15-12)9-6-4-3-5-7-10-13/h12,14H,2-11H2,1H3
• InChI Key： RAQDZPJHNQYJPW-UHFFFAOYSA-N
• SMILES： O1C(CC)CCNC21CCCCCCC2

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-ethyl-1-oxa-5-azaspiro5.7tridecane

2-Ethyl-1-Oxa-5-Azaspiro[5.7]Tridecane: A Comprehensive Overview

2-Ethyl-1-Oxa-5-Azaspiro[5.7]Tridecane (CAS No. 2168470-54-8) is a complex organic compound with a unique spirocyclic structure, combining both oxygen and nitrogen atoms within its framework. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure of this molecule provides it with interesting chemical and physical properties, making it a subject of interest in various fields of research, including medicinal chemistry, materials science, and synthetic organic chemistry.

The molecular formula of 2-Ethyl-1-Oxa-5-Azaspiro[5.7]Tridecane is C₁₃H₂₃NO, with a molecular weight of 213.3 g/mol. Its structure consists of a seven-membered ring fused to a five-membered ring, with the oxygen atom at position 1 and the nitrogen atom at position 5. The ethyl group attached at position 2 adds to the complexity and potential reactivity of the molecule. The spiro arrangement creates steric hindrance, which can influence the compound's reactivity and stability.

Recent studies have highlighted the potential of spiro compounds like 2-Ethyl-1-Oxa-5-Azaspiro[5.7]Tridecane in drug design due to their ability to mimic natural product structures. These compounds often exhibit unique pharmacokinetic properties, making them valuable in the development of bioactive molecules. For instance, researchers have explored the use of such compounds in designing inhibitors for various enzymes, including kinases and proteases.

The synthesis of 2-Ethyl-1-Oxa-5-Azaspiro[5.7]Tridecane typically involves multi-step reactions, often employing ring-closing strategies or intramolecular cyclization techniques. One common approach is the use of nucleophilic substitution or elimination reactions to form the spiro structure. The presence of both oxygen and nitrogen atoms in the molecule allows for various functional group transformations, enabling chemists to modify its properties for specific applications.

In terms of physical properties, 2-Ethyl-1-Oxa-5-Azaspiro[5.7]Tridecane is generally stable under normal conditions but may undergo degradation under harsh conditions such as high temperatures or strong acidic/basic environments. Its solubility in organic solvents is moderate, which is advantageous for its use in organic reactions and purification processes.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of spiro compounds like 2-Ethyl-1-Oxa-5-Azaspiro[5.7]Tridecane. Quantum mechanical calculations have revealed that the nitrogen atom's lone pair plays a significant role in stabilizing certain transition states during reactions, potentially enhancing its catalytic activity in certain scenarios.

The biological activity of 2-Ethyl-1-Oxa-5-Azaspiro[5.7]Tridecane has been studied in several contexts, including its potential as an antimicrobial agent or anticancer drug candidate. Early-stage experiments suggest that this compound exhibits moderate activity against certain bacterial strains and cancer cell lines, warranting further investigation into its therapeutic potential.

In conclusion, 2-Ethyl-1-Oxa-5-Azaspiro[5.7]Tridecane (CAS No. 2168470-54-) is a fascinating compound with a unique spiro structure that offers diverse opportunities for chemical research and application development. Its complex architecture and functional groups make it a valuable tool in synthetic chemistry and drug discovery efforts.